Cas no 61485-97-0 (Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester)

Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester structure
61485-97-0 structure
Product Name:Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester
CAS No:61485-97-0
MF:C20H16O2S
MW:320.404844284058
CID:477639
PubChem ID:12290662
Update Time:2025-04-19

Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester
    • S-(4-methylphenyl) 2-phenoxybenzenecarbothioate
    • 61485-97-0
    • DTXSID60484928
    • Inchi: 1S/C20H16O2S/c1-15-11-13-17(14-12-15)23-20(21)18-9-5-6-10-19(18)22-16-7-3-2-4-8-16/h2-14H,1H3
    • InChI Key: RLENXUWZPXZDJZ-UHFFFAOYSA-N
    • SMILES: S(C(C1=CC=CC=C1OC1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 320.08718
  • Monoisotopic Mass: 320.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3

Benzenecarbothioic acid, 2-phenoxy-, S-(4-methylphenyl) ester Related Literature

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